Cas no 2229070-42-0 (2,3-difluoro-N,N-dimethyl-6-2-(methylamino)propan-2-ylaniline)

• Product Name: 2,3-difluoro-N,N-dimethyl-6-2-(methylamino)propan-2-ylaniline
• CAS No: 2229070-42-0
• MF: C₁₂H₁₈F₂N₂
• MW: 228.281529903412
• CID: 6363728
• PubChem ID: 165865880
• Update Time: 2025-06-08

2,3-difluoro-N,N-dimethyl-6-2-(methylamino)propan-2-ylaniline Chemical and Physical Properties

Names and Identifiers

• 2,3-difluoro-N,N-dimethyl-6-2-(methylamino)propan-2-ylaniline
• 2229070-42-0
• 2,3-difluoro-N,N-dimethyl-6-[2-(methylamino)propan-2-yl]aniline
• EN300-1733905

• Inchi： 1S/C12H18F2N2/c1-12(2,15-3)8-6-7-9(13)10(14)11(8)16(4)5/h6-7,15H,1-5H3
• InChI Key： MGAJHEDIRKGYDH-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1N(C)C)C(C)(C)NC)F

Computed Properties

• Exact Mass: 228.14380491g/mol
• Monoisotopic Mass: 228.14380491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 15.3Ų

Additional information on 2,3-difluoro-N,N-dimethyl-6-2-(methylamino)propan-2-ylaniline

Introduction to 2,3-difluoro-N,N-dimethyl-6-2-(methylamino)propan-2-ylaniline (CAS No. 2229070-42-0)

2,3-difluoro-N,N-dimethyl-6-2-(methylamino)propan-2-ylaniline, identified by the Chemical Abstracts Service Number (CAS No.) 2229070-42-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its fluoro-substituted aromatic structure and an amine functional group, which contribute to its unique chemical properties and potential biological activities.

The molecular structure of 2,3-difluoro-N,N-dimethyl-6-2-(methylamino)propan-2-ylaniline incorporates a fluorine atom at the 2 and 3 positions of the benzene ring, which is a common feature in many bioactive molecules. Fluorine atoms are known to enhance metabolic stability, binding affinity, and lipophilicity, making such compounds attractive for drug development. The presence of two fluorine atoms in this molecule further modulates its pharmacokinetic profile, potentially improving its bioavailability and target specificity.

In addition to the fluoro-substitutions, the compound features a dimethylamino group at the N position and a methylamino substituent at the 2-position of the propyl chain attached to the aniline ring. These nitrogen-containing functional groups are critical for interactions with biological targets such as enzymes and receptors. The dimethylamino group provides steric hindrance and electronic modulation, while the methylamino group introduces basicity, which can be exploited for interactions with acidic or polar moieties in biological systems.

The overall architecture of 2,3-difluoro-N,N-dimethyl-6-2-(methylamino)propan-2-ylaniline suggests potential applications in the development of novel therapeutic agents. The combination of fluoro-substituted aromatic rings with amine functionalities has been explored in various drug classes, including kinase inhibitors, antiviral agents, and anti-inflammatory drugs. Recent studies have highlighted the importance of fluorinated aromatic compounds in modulating enzyme activity and receptor binding, making this class of molecules a cornerstone in medicinal chemistry.

One of the most compelling aspects of 2,3-difluoro-N,N-dimethyl-6-2-(methylamino)propan-2-ylaniline is its structural versatility. The presence of multiple reactive sites allows for further derivatization, enabling chemists to fine-tune its biological properties. For instance, modifications at the fluoro-substituted positions or the amine groups can alter binding affinities, metabolic stability, and pharmacological effects. This flexibility makes it a valuable scaffold for structure-based drug design and high-throughput screening campaigns.

Recent advancements in computational chemistry have further enhanced the understanding of how structural features influence biological activity. Molecular modeling studies have been instrumental in predicting binding modes and optimizing lead compounds. In particular, the interactions between fluorinated aromatic rings and biological targets have been extensively studied using computational methods. These studies have revealed that fluorine atoms can engage in specific hydrogen bonding networks or π-stacking interactions, which are critical for drug efficacy.

The pharmacological potential of 2,3-difluoro-N,N-dimethyl-6-2-(methylamino)propan-2-ylaniline has been explored in several preclinical studies. Research has indicated that this compound exhibits promising activity against various therapeutic targets. For example, preliminary data suggest that it may interfere with key enzymatic pathways involved in cancer progression or viral replication. While these findings are preliminary and require further validation through clinical trials, they underscore the compound's potential as a lead molecule for drug discovery.

In conclusion, 2,3-difluoro-N,N-dimethyl-6-2-(methylamino)propan-2-ylaniline (CAS No. 2229070-42-0) represents a fascinating example of how structural complexity can be leveraged to develop novel bioactive molecules. Its unique combination of fluoro-substituted aromatic rings and amine functionalities makes it a compelling candidate for further exploration in pharmaceutical research. As our understanding of molecular interactions continues to evolve, compounds like this will play an increasingly important role in the development of next-generation therapeutics.